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molecular formula C12H8 B095080 1-Ethynylnaphthalene CAS No. 15727-65-8

1-Ethynylnaphthalene

Cat. No. B095080
CAS RN: 15727-65-8
M. Wt: 152.19 g/mol
InChI Key: MCZUXEWWARACSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08137821B2

Procedure details

Dimethylhydroxymethyl-1-naphthylacetylene (898 mg, 4.27 mmol) and NaOH (239 mg, KISHIDA CHEMICAL CO., Ltd., 0.7 mm granular, 98% article, 5.98 mmol) were placed in a 30 mL two-neck flask equipped with a reflux condenser and the air inside the flask was replaced with Ar. 20 mL of toluene was added thereto and the mixture was refluxed at 120° C. for 30 minutes. Diethyl ether was added to the reaction mixture and the mixture was washed with a saturated aqueous ammonium chloride solution and dried over magnesium sulfate. The solvent was distilled off under reduced pressure by an evaporator. The crude reaction product was purified by column chromatography (Hexane/AcOEt=100/0→1/10) using silica gel to give 577 mg of the desired compound as a yellow solid (yield: 88.8%).
Name
Dimethylhydroxymethyl-1-naphthylacetylene
Quantity
898 mg
Type
reactant
Reaction Step One
Name
NaOH
Quantity
239 mg
Type
reactant
Reaction Step One
Name
toluene
Quantity
20 mL
Type
reactant
Reaction Step Two
Name
Diethyl ether
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
desired compound
Yield
88.8%

Identifiers

REACTION_CXSMILES
C[C:2]1[C:3](C)=[C:4]([C:12]#[C:13]CO)[C:5]2[C:10]([CH:11]=1)=[CH:9][CH:8]=[CH:7][CH:6]=2.[OH-].[Na+].C1(C)C=CC=CC=1>C(OCC)C>[C:4]1([C:12]#[CH:13])[C:5]2[C:10](=[CH:9][CH:8]=[CH:7][CH:6]=2)[CH:11]=[CH:2][CH:3]=1 |f:1.2|

Inputs

Step One
Name
Dimethylhydroxymethyl-1-naphthylacetylene
Quantity
898 mg
Type
reactant
Smiles
CC=1C(=C(C2=CC=CC=C2C1)C#CCO)C
Name
NaOH
Quantity
239 mg
Type
reactant
Smiles
[OH-].[Na+]
Step Two
Name
toluene
Quantity
20 mL
Type
reactant
Smiles
C1(=CC=CC=C1)C
Step Three
Name
Diethyl ether
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)OCC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
120 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
equipped with a reflux condenser
WASH
Type
WASH
Details
the mixture was washed with a saturated aqueous ammonium chloride solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
DISTILLATION
Type
DISTILLATION
Details
The solvent was distilled off under reduced pressure by an evaporator
CUSTOM
Type
CUSTOM
Details
The crude reaction product
CUSTOM
Type
CUSTOM
Details
was purified by column chromatography (Hexane/AcOEt=100/0→1/10)

Outcomes

Product
Name
desired compound
Type
product
Smiles
C1(=CC=CC2=CC=CC=C12)C#C
Measurements
Type Value Analysis
AMOUNT: MASS 577 mg
YIELD: PERCENTYIELD 88.8%
YIELD: CALCULATEDPERCENTYIELD 88.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.